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Compound of Interest

Compound Name: 4-Chloro-8-fluoroquinazoline

Cat. No.: B179695 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Chloro-8-fluoroquinazoline

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 4-Chloro-8-fluoroquinazoline based on available data for structurally similar

compounds. No specific Safety Data Sheet (SDS) for 4-Chloro-8-fluoroquinazoline was

publicly available at the time of this writing. Therefore, the information presented herein is

extrapolated from related quinoline and quinazoline derivatives and should be used as a guide

for trained professionals only. All laboratory work should be conducted with a thorough

understanding of the potential hazards and after consulting a specific, verified SDS for the

compound in use.

Introduction
4-Chloro-8-fluoroquinazoline is a halogenated quinazoline derivative. Such compounds are

valuable intermediates in medicinal chemistry and drug development, often serving as building

blocks for the synthesis of bioactive molecules, including potential anticancer agents.[1] The

presence of chloro and fluoro substituents on the quinazoline core influences its reactivity and

potential biological activity.[2][3] Understanding the safety and handling precautions for this

class of compounds is critical for ensuring the well-being of researchers and the integrity of

experimental work.

Hazard Identification and Classification
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Based on data for analogous compounds like 4-chloro-8-fluoroquinoline and other chlorinated

quinazolines, 4-Chloro-8-fluoroquinazoline is anticipated to possess the following hazards.

Potential Health Hazards:

Acute Toxicity: May be harmful if swallowed.[4][5]

Skin Corrosion/Irritation: Causes skin irritation.[6] Avoid contact with skin.[7][8]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation or damage.[4][6] Avoid

contact with eyes.[7][8]

Respiratory Irritation: May cause respiratory irritation.[6][9] Avoid breathing dust.[7][8][10]

Environmental Hazards:

Structurally similar compounds are noted as being very toxic to aquatic life with long-lasting

effects.[7][11]

Physical and Chemical Properties
Quantitative physical and chemical data for 4-Chloro-8-fluoroquinazoline are not readily

available. The table below presents data for a structurally similar compound, 4-Chloro-8-

fluoroquinoline, to provide an estimation of its properties.
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Property
Value (for 4-Chloro-8-
fluoroquinoline)

Source

CAS Number 63010-72-0 [2][3][6][12][13]

Molecular Formula C₉H₅ClFN [2][3][12][13]

Molecular Weight 181.59 g/mol [2][3][12][13]

Appearance
White to light yellow

powder/crystal
[2][3][13]

Melting Point 90-101 °C [2][14]

Solubility

Sparingly soluble in water,

more soluble in organic

solvents.

[3]

Exposure Controls and Personal Protection
To minimize exposure to 4-Chloro-8-fluoroquinazoline, the following engineering controls and

personal protective equipment (PPE) are recommended.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[7][8][15]

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):
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Protection Type Recommendations Source

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[5][7]

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber) and protective

clothing to prevent skin

contact.

[5][7][8][11]

Respiratory Protection

If dust is generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

particulate filter.

[5][7][9]

Handling and Storage
Safe Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[7][11]

Avoid formation of dust and aerosols.[5][8][15]

Do not breathe dust, fumes, or vapors.[7]

Avoid contact with skin, eyes, and clothing.[7][8]

Wash hands thoroughly after handling.[7][11]

Do not eat, drink, or smoke when using this product.[7][11]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5][7][15]

Store locked up.[7][11]
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Incompatible materials include strong oxidizing agents, acid anhydrides, and acid chlorides.

[5][7]

First-Aid Measures
In the event of exposure, follow these first-aid guidelines and seek immediate medical

attention.

Exposure Route First-Aid Measures Source

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration.

[5][7][11]

Skin Contact

Take off immediately all

contaminated clothing. Wash

skin with plenty of soap and

water.

[7][11]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[7][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth and call a

physician or poison control

center immediately.

[5][8][11]

Accidental Release and Disposal Measures
Accidental Release:

Ensure adequate ventilation and evacuate personnel to safe areas.[5][8][11]

Avoid dust formation.[5][8][10]
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Wear appropriate personal protective equipment.[5][8]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[8]

[11]

Sweep up and shovel into a suitable, closed container for disposal.[5][11]

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[4][7]

Experimental Protocols and Reactivity
No specific experimental protocols for safety testing of 4-Chloro-8-fluoroquinazoline were

found. However, the reactivity of similar compounds provides insight into its chemical behavior.

Reactivity Profile:

Stability: Stable under recommended storage conditions.[9]

Incompatible Materials: Strong oxidizing agents, acid anhydrides, acid chlorides, and

chloroformates.[7][9]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

irritating gases and vapors, including hydrogen chloride, nitrogen oxides, and carbon oxides.

[5][9]

Nucleophilic Aromatic Substitution: The chlorine atom at the 4-position is susceptible to

nucleophilic aromatic substitution (SNAr) reactions with nucleophiles such as amines,

alcohols, and thiols.[1][2]

Visualizations
The following diagrams illustrate key workflows and relationships for the safe handling of 4-
Chloro-8-fluoroquinazoline.
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Caption: A workflow for the safe handling of 4-Chloro-8-fluoroquinazoline.
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Caption: Potential hazardous reactions of 4-Chloro-8-fluoroquinazoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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